Cas no 1804048-76-7 (Ethyl 2-amino-5-(3-chloropropyl)benzoate)

• Product Name: Ethyl 2-amino-5-(3-chloropropyl)benzoate
• CAS No: 1804048-76-7
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 4957430
• Update Time: 2025-11-01

Ethyl 2-amino-5-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(3-chloropropyl)benzoate

• Inchi： 1S/C12H16ClNO2/c1-2-16-12(15)10-8-9(4-3-7-13)5-6-11(10)14/h5-6,8H,2-4,7,14H2,1H3
• InChI Key： NMIZKJWGEOKAPI-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(=C(C(=O)OCC)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.8
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 2-amino-5-(3-chloropropyl)benzoate

Ethyl 2-amino-5-(3-chloropropyl)benzoate (CAS No. 1804048-76-7): A Comprehensive Overview

Ethyl 2-amino-5-(3-chloropropyl)benzoate, identified by its CAS number 1804048-76-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzoate core substituted with an amino group at the 2-position and a chloropropyl moiety at the 5-position, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and material science.

The synthesis of Ethyl 2-amino-5-(3-chloropropyl)benzoate involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of the amino group and the chloropropyl side chain requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve the desired regioselectivity and functional group compatibility.

One of the most compelling aspects of this compound is its potential biological activity. The benzoate scaffold is well-known for its presence in various pharmacologically active molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) agents. The presence of both an amino group and a chloropropyl side chain suggests that this compound may interact with biological targets in multiple ways, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of structurally diverse benzoyl derivatives in medicinal chemistry. For instance, modifications at the para position of the benzoate ring have been shown to influence binding affinity and metabolic stability. The incorporation of a chloropropyl group not only introduces hydrophobicity but also potential sites for hydrogen bonding or ionic interactions with biological targets. These features make Ethyl 2-amino-5-(3-chloropropyl)benzoate an intriguing molecule for designing novel therapeutic agents.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying lead compounds. The structural characteristics of Ethyl 2-amino-5-(3-chloropropyl)benzoate make it a suitable candidate for virtual screening against various protein targets. By leveraging molecular docking simulations, researchers can predict potential binding interactions and optimize the compound's pharmacophore for enhanced activity.

The compound's stability under different conditions is another critical factor to consider. Ethyl 2-amino-5-(3-chloropropyl)benzoate must maintain its integrity during storage, synthesis, and application to ensure consistent performance in pharmaceutical formulations. Studies on its thermal stability, solubility, and degradation pathways are essential for understanding its behavior in various environments. These properties are often evaluated using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS).

Environmental considerations also play a significant role in the development and application of chemical compounds like Ethyl 2-amino-5-(3-chloropropyl)benzoate. Efforts to minimize environmental impact include optimizing synthetic routes to reduce waste generation and employing green chemistry principles. For example, solvent-free reactions or the use of biodegradable solvents can contribute to more sustainable practices in chemical synthesis.

The potential applications of this compound extend beyond pharmaceuticals into materials science. Functionalized benzoates are often used as intermediates in polymer synthesis, where they contribute to the development of novel materials with tailored properties. The unique structural features of Ethyl 2-amino-5-(3-chloropropyl)benzoate may enable its use in creating advanced materials with enhanced mechanical strength or specific chemical reactivity.

In conclusion, Ethyl 2-amino-5-(3-chloropropyl)benzoate (CAS No. 1804048-76-7) represents a fascinating subject of study with broad implications in pharmaceuticals and materials science. Its complex structure offers numerous opportunities for functionalization and interaction with biological systems, making it a valuable asset in drug discovery efforts. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.